Cas no 1806550-36-6 (3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile)

3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile is a brominated and fluoromethyl-substituted aromatic nitrile compound with applications in pharmaceutical and agrochemical synthesis. Its key structural features—a bromine substituent at the ortho position and a fluoromethyl group—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, making it a valuable intermediate for constructing complex molecules. The nitrile group offers further functionalization potential, including hydrolysis to carboxylic acids or reduction to amines. The fluorine moiety contributes to metabolic stability in bioactive compounds. This compound is particularly useful in medicinal chemistry for developing targeted therapeutics due to its balanced lipophilicity and electronic properties. Handling requires standard safety precautions for halogenated and nitrile-containing compounds.

3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile structure

1806550-36-6 structure

Product Name:3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile

CAS No:1806550-36-6

MF:C₁₀H₉BrFN

MW:242.08756518364

CID:4979443

Update Time:2025-05-21

3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile
- Inchi： 1S/C10H9BrFN/c11-10-5-1-3-8(7-12)9(10)4-2-6-13/h1,3,5H,2,4,7H2
- InChI Key： GOWFAHYGQHRTDH-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(CF)=C1CCC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 198
XLogP3: 2.7
Topological Polar Surface Area: 23.8

3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013013635-250mg	3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile	1806550-36-6	97%	250mg	470.40 USD	2021-06-25
Alichem	A013013635-500mg	3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile	1806550-36-6	97%	500mg	806.85 USD	2021-06-25
Alichem	A013013635-1g	3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile	1806550-36-6	97%	1g	1,445.30 USD	2021-06-25

3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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Additional information on 3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile

Comprehensive Overview of 3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile (CAS No. 1806550-36-6)

3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile (CAS No. 1806550-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated aromatic ring with a fluoromethyl group and a propanenitrile side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its halogen-substituted phenyl moiety can enhance binding affinity to target proteins.

The compound's CAS No. 1806550-36-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Its fluoromethyl group is a hotspot for derivatization, as fluorine incorporation often improves metabolic stability and bioavailability in drug candidates. Recent trends in AI-driven drug design have further amplified interest in such building blocks, as they align with the demand for fragment-based drug discovery (FBDD) and high-throughput screening (HTS) libraries.

From a synthetic perspective, 3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile offers multiple reactive sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex architectures. Its nitrile functionality can be hydrolyzed to carboxylic acids or reduced to amines, expanding its utility in peptide mimetics and small-molecule inhibitors. These attributes make it a valuable tool for medicinal chemists exploring kinase inhibitors or GPCR modulators.

Environmental and regulatory considerations also play a role in its adoption. Unlike some traditional intermediates, this compound's fluorine and bromine substituents are designed for minimal ecological impact, aligning with the principles of green chemistry. Its stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality for industrial-scale applications.

In summary, 3-(2-Bromo-6-(fluoromethyl)phenyl)propanenitrile (CAS No. 1806550-36-6) represents a cutting-edge example of how tailored molecular design can address challenges in life sciences and material innovation. As the demand for precision therapeutics grows, compounds like this will continue to bridge the gap between synthetic feasibility and biological efficacy.